2-Azaniumyl-4-methylsulfinylbutanoate
2-Azaniumyl-4-methylsulfinylbutanoate
Methionine sulfoxide, also known as met-so or S-oxide-methionine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Methionine sulfoxide exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Methionine sulfoxide has been found in human epidermis tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, methionine sulfoxide is primarily located in the cytoplasm and mitochondria. Methionine sulfoxide participates in a number of enzymatic reactions. In particular, Methionine sulfoxide can be biosynthesized from L-methionine through the action of the enzyme methionine-R-sulfoxide reductase B3. In addition, Methionine sulfoxide can be biosynthesized from L-methionine; which is catalyzed by the enzyme methionine-R-sulfoxide reductase b2, mitochondrial. In humans, methionine sulfoxide is involved in the methionine metabolism pathway. Methionine sulfoxide is also involved in several metabolic disorders, some of which include the hypermethioninemia pathway, glycine N-methyltransferase deficiency, methionine adenosyltransferase deficiency, and methylenetetrahydrofolate reductase deficiency (MTHFRD).
Methionine S-oxide is the S-oxide derivative of methionine. It is a biomarker of oxidative stress. It has a role as a biomarker and a human metabolite.
Methionine S-oxide is the S-oxide derivative of methionine. It is a biomarker of oxidative stress. It has a role as a biomarker and a human metabolite.
Brand Name:
Vulcanchem
CAS No.:
62697-73-8
VCID:
VC0147125
InChI:
InChI=1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1
SMILES:
CS(=O)CCC(C(=O)O)N
Molecular Formula:
C5H11NO3S
Molecular Weight:
165.21 g/mol
2-Azaniumyl-4-methylsulfinylbutanoate
CAS No.: 62697-73-8
Reference Standards
VCID: VC0147125
Molecular Formula: C5H11NO3S
Molecular Weight: 165.21 g/mol
| CAS No. | 62697-73-8 |
|---|---|
| Product Name | 2-Azaniumyl-4-methylsulfinylbutanoate |
| Molecular Formula | C5H11NO3S |
| Molecular Weight | 165.21 g/mol |
| IUPAC Name | (2S)-2-amino-4-[(R)-methylsulfinyl]butanoic acid |
| Standard InChI | InChI=1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m0/s1 |
| Standard InChIKey | QEFRNWWLZKMPFJ-UHFFFAOYSA-N |
| Isomeric SMILES | C[S@@](=O)CC[C@@H](C(=O)O)N |
| SMILES | CS(=O)CCC(C(=O)O)N |
| Canonical SMILES | CS(=O)CCC(C(=O)[O-])[NH3+] |
| Melting Point | 232-234°C |
| Physical Description | Solid |
| Description | Methionine sulfoxide, also known as met-so or S-oxide-methionine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Methionine sulfoxide exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Methionine sulfoxide has been found in human epidermis tissue, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, methionine sulfoxide is primarily located in the cytoplasm and mitochondria. Methionine sulfoxide participates in a number of enzymatic reactions. In particular, Methionine sulfoxide can be biosynthesized from L-methionine through the action of the enzyme methionine-R-sulfoxide reductase B3. In addition, Methionine sulfoxide can be biosynthesized from L-methionine; which is catalyzed by the enzyme methionine-R-sulfoxide reductase b2, mitochondrial. In humans, methionine sulfoxide is involved in the methionine metabolism pathway. Methionine sulfoxide is also involved in several metabolic disorders, some of which include the hypermethioninemia pathway, glycine N-methyltransferase deficiency, methionine adenosyltransferase deficiency, and methylenetetrahydrofolate reductase deficiency (MTHFRD). Methionine S-oxide is the S-oxide derivative of methionine. It is a biomarker of oxidative stress. It has a role as a biomarker and a human metabolite. |
| Synonyms | methionine sulfoxide methionine sulfoxide, (+-)-isomer methionine sulfoxide, (2R)-isomer methionine sulfoxide, (2S)-isomer methionine sulfoxide, (R-(R*,S*))-isomer methionine sulfoxide, (S-(R*,S*))-isomer methionine sulfoxide, 35S-labeled, (+-)-isome |
| PubChem Compound | 10062737 |
| Last Modified | Nov 11 2021 |
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